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Cat. No.: B106771

An In-depth Technical Guide to Benzyloxytrimethylsilane for Researchers and Drug
Development Professionals

Introduction

Benzyloxytrimethylsilane, a member of the silyl ether family, serves as a crucial reagent in
organic synthesis, particularly within the pharmaceutical and fine chemical industries.[1] Its
primary function is as a protecting group for hydroxyl moieties, enabling chemists to selectively
mask and later unmask alcohol functionalities during complex molecular syntheses. This guide
provides a comprehensive overview of its chemical properties, synthesis, and applications,
tailored for professionals in research and drug development.

Chemical Identification and Synonyms

The unambiguous identification of chemical compounds is critical for regulatory compliance,
safety, and reproducibility in research. Benzyloxytrimethylsilane is registered under the CAS
number 14642-79-6.[1][2][3] It is also known by several synonyms, which are frequently
encountered in chemical literature and supplier catalogs.

Common Synonyms:
o Benzyl trimethylsilyl ether[1][2]

» Silane, (benzyloxy)trimethyl-[2]
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Silane, trimethyl(phenylmethoxy)-[2]

(Trimethylsiloxymethyl)benzene[2]

Trimethylbenzyloxysilane[1][2]

trimethyl(phenylmethoxy)silane[1][2][3]

Phenyl(trimethylsilyloxy)methane[1]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is essential for its
safe handling, storage, and application in experimental work. The key properties of
benzyloxytrimethylsilane are summarized in the table below.

Property Value Source(s)
Molecular Formula C10H160Si [11[2][3]
Molecular Weight 180.32 g/mol [1112][3]
Appearance Clear, very pale yellow liquid [1112]
Boiling Point 204.6°C at 760 mmHg; 92°C [2]

Density 0.916 g/cm?3 [2]

Flash Point 73°C

Refractive Index 1.4770

Solubilit Soluble in Chloroform,
olubili
y Dichloromethane

AOKMFXQCRBQJOP-
InChl Key [2][3]
UHFFFAOYSA-N

C--INVALID-LINK--
SMILES [2]13]
(C)OCC1=CC=CC=C1
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Experimental Protocols

The synthesis of benzyloxytrimethylsilane is typically achieved through the silylation of
benzyl alcohol. A representative experimental protocol is detailed below.

Synthesis of Benzyloxytrimethylsilane from Benzyl
Alcohol

This procedure describes a solvent-free method for the preparation of
benzyloxytrimethylsilane using hexamethyldisilazane (HMDS) as the silylating agent.

Materials:

e Benzyl alcohol

Hexamethyldisilazane (HMDS)

MNPs-DABCO tribromide (catalyst)

Diethyl ether (Et20)

10% Sodium bicarbonate (NaHCOs) aqueous solution

Anhydrous sodium sulfate (Na2S0a)

Procedure:

To 1 mmol of benzyl alcohol, add 1 mmol of HMDS and 10 mg of the MNPs-DABCO
tribromide catalyst under solvent-free conditions.

Stir the resulting mixture at room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion of the reaction, separate the catalyst from the product mixture.

Wash the separated catalyst with diethyl ether (2 x 5 mL).
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e To destroy any excess HMDS, add 3 mL of a 10% aqueous NaHCOs solution to the product
mixture.

o Separate the organic layer and dry it over anhydrous Na=SOa.

o Evaporate the solvent (Et20) under reduced pressure to obtain pure
benzyloxytrimethylsilane without the need for further purification.

Applications in Organic Synthesis

The primary application of benzyloxytrimethylsilane in drug development and organic
synthesis is as a protecting group for alcohols. The trimethylsilyl (TMS) group can be readily
introduced and is stable under a variety of reaction conditions, yet it can be easily removed
when desired.

Logical Workflow: Protection and Deprotection of
Alcohols

The following diagram illustrates the general workflow for using benzyloxytrimethylsilane to
protect an alcohol (R-OH), perform a subsequent chemical transformation on the protected
molecule, and then deprotect the alcohol to reveal the final product.
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Protection-Deprotection Workflow

Start: Alcohol (R-OH)

Add Silylating Agent
e.g., Benzyloxytrimethylsilane)

Protect Hydroxyl Group

Protected Intermediate (R-OTMS)

Perform Subsequent Reaction(s)
(e.g., oxidation, reduction, C-C bond formation)

Modified Protected Intermediate

Deprotect

(e.g., with acid or fluoride source)

Final Product

Click to download full resolution via product page

Caption: General workflow for alcohol protection and deprotection.

Reaction Pathway: Silylation of Benzyl Alcohol
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The synthesis of benzyloxytrimethylsilane itself is a key experimental workflow. The diagram
below outlines the reaction between benzyl alcohol and a silylating agent like trimethylsilyl
chloride (TMSCI) in the presence of a base.

Synthesis of Benzyloxytrimethylsilane

Reactants

Benzyl Alcohol Trimethylsilyl Chloride (TMSCI) Base (e.g., Pyridine)

Reaction

Proiucts

Benzyloxytrimethylsilane | | Pyridinium Chloride

Click to download full resolution via product page

Caption: Synthesis pathway for benzyloxytrimethylsilane.

Conclusion

Benzyloxytrimethylsilane is a valuable and versatile reagent for the protection of hydroxyl
groups in multi-step organic syntheses. Its well-defined properties and reliable preparation

methods make it an indispensable tool for researchers and professionals in the field of drug
development. The strategic use of such protecting groups is fundamental to the successful

synthesis of complex molecular targets, ultimately enabling the discovery and production of
new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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